Cas no 873378-29-1 (1,3-Benzoxathiol-2-one, 4,6-dihydroxy-)

• Product Name: 1,3-Benzoxathiol-2-one, 4,6-dihydroxy-
• CAS No: 873378-29-1
• MF: C₇H₄O₄S
• MW: 184.169260978699
• CID: 5262083
• Update Time: 2025-06-28

1,3-Benzoxathiol-2-one, 4,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzoxathiol-2-one, 4,6-dihydroxy-

• Inchi： 1S/C7H4O4S/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2,8-9H
• InChI Key： SIOJEWSWLKEPKJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC(O)=C2SC1=O

Additional information on 1,3-Benzoxathiol-2-one, 4,6-dihydroxy-

1,3-Benzoxathiol-2-one, 4,6-dihydroxy-: A Comprehensive Overview of Its Chemical Properties and Biological Applications

1,3-Benzoxathiol-2-one, 4,6-dihydroxy- is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, with the CAS number 873378-29-1, belongs to the class of benzoxathiol derivatives, which are characterized by the presence of a five-membered ring containing oxygen and sulfur atoms. The 4,6-dihydroxy- functional group further enhances its reactivity and biological activity, making it a promising candidate for drug development.

The molecular structure of 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- is based on the benzene ring fused with a thiolate ring, creating a rigid scaffold that is essential for its pharmacological properties. The 4,6-dihydroxy- substituents introduce hydrophilic characteristics, which may influence its solubility and interaction with biological targets. Recent studies have highlighted the importance of these substituents in modulating the compound's ability to bind to specific receptors or enzymes, thereby enhancing its therapeutic potential.

In the context of 1,3-Benzoxathiol-2-one, 4,6-dihydroxy-, the benzoxathiol core is a key structural element that has been extensively studied for its role in various biological processes. The 4,6-dihydroxy- groups are believed to contribute to the compound's antioxidant properties by scavenging free radicals and reducing oxidative stress. This property has been explored in recent research focused on neurodegenerative diseases, where oxidative damage plays a critical role in disease progression.

Recent advances in synthetic chemistry have enabled the efficient preparation of 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- through various methodologies, including microwave-assisted synthesis and catalytic reactions. These developments have not only improved the scalability of production but also allowed for the exploration of structural modifications to optimize its biological activity. For instance, the introduction of additional hydroxyl groups or the substitution of functional groups has been shown to enhance the compound's potency in preclinical models.

The biological activities of 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- have been investigated in several studies, with a particular focus on its anti-inflammatory and antitumor properties. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant inhibitory effects on the NF-κB signaling pathway, which is a key mediator of inflammation. This finding suggests that 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- could be a valuable candidate for the development of anti-inflammatory drugs.

Furthermore, the 4,6-dihydroxy- groups in 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- have been linked to its potential as a therapeutic agent in cancer treatment. Recent in vitro studies have shown that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the Akt signaling pathway. These findings highlight the importance of the 4,6-dihydroxy- substituents in modulating the compound's cytotoxic effects.

The application of 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- in drug development is also supported by its ability to interact with various molecular targets. For example, the benzoxathiol core has been shown to bind to metalloproteins, which are involved in multiple physiological processes. This interaction may explain the compound's potential as a chelating agent for heavy metal detoxification, a topic that has gained renewed interest in the context of environmental and occupational health.

Recent research has also explored the use of 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- in the treatment of metabolic disorders. A 2024 study published in Pharmacological Research reported that the compound can modulate glucose metabolism by enhancing insulin sensitivity. This effect is attributed to the 4,6-dihydroxy- groups, which may facilitate the interaction of the compound with insulin receptors, thereby improving glucose uptake in target tissues.

The synthesis and characterization of 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- have been facilitated by advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have enabled researchers to confirm the structural integrity of the compound and to study its behavior in different chemical environments. The ability to accurately characterize the compound is crucial for its development as a therapeutic agent, as it allows for the optimization of its chemical properties.

Future research on 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- should focus on elucidating the mechanisms underlying its biological activities and exploring its potential as a multifunctional drug. The 4,6-dihydroxy- groups and the benzoxathiol core are likely to be key targets for further modification, as they may offer opportunities to enhance the compound's therapeutic profile. Additionally, the development of novel synthetic routes to produce this compound in larger quantities will be essential for its transition from the laboratory to clinical applications.

In conclusion, 1,3-Benzoxathiol-2-one, 4,6-dihydroxy- represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, combined with the presence of 4,6-dihydroxy- groups, make it a versatile platform for the development of new therapeutic agents. Continued research into its biological properties and synthetic potential will be critical for advancing its application in the treatment of various diseases.